Cas no 1219980-69-4 (4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride)
4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride
- 4-methyl-1-[2-(2-piperidinyl)ethyl]piperidine dihydrochloride
- 4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride
- 4-methyl-1-[2-(piperidin-2-yl)ethyl]piperidine dihydrochloride
- 4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidine di hydrochloride
- 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride
-
- Inchi: 1S/C13H26N2.2ClH/c1-12-5-9-15(10-6-12)11-7-13-4-2-3-8-14-13;;/h12-14H,2-11H2,1H3;2*1H
- InChI Key: SXMIZKJOBABDND-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCC(C)CC1)CCC1CCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 173
- Topological Polar Surface Area: 15.3
4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M041845-125mg |
4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride |
1219980-69-4 | 125mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M041845-250mg |
4-Methyl-1-[2-(2-piperidinyl)ethyl]piperidinedihydrochloride |
1219980-69-4 | 250mg |
$ 375.00 | 2022-06-04 | ||
| Chemenu | CM307283-1g |
4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride |
1219980-69-4 | 95% | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM307283-5g |
4-Methyl-1-(2-(piperidin-2-yl)ethyl)piperidine dihydrochloride |
1219980-69-4 | 95% | 5g |
$500 | 2022-09-03 |
4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride
4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride: A Comprehensive Overview
4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride, with the CAS number 1219980-69-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often abbreviated as MPEP dihydrochloride, belongs to a class of compounds known for their potential therapeutic applications. The molecule is characterized by its piperidine ring system, which is a six-membered ring containing one nitrogen atom, and its methyl substituent, which adds to its structural complexity and functional diversity.
The synthesis of 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride involves a series of carefully controlled chemical reactions, including alkylation and hydrochloric acid treatment to achieve the final dihydrochloride salt form. This process ensures the stability and bioavailability of the compound, making it suitable for various applications in drug development.
Recent studies have highlighted the potential of this compound in the treatment of neurological disorders, particularly those involving dopaminergic pathways. Research indicates that MPEP dihydrochloride exhibits selective binding to certain receptors, which could be exploited for therapeutic interventions in conditions such as schizophrenia and Parkinson's disease. The compound's ability to modulate these pathways without causing significant side effects makes it a promising candidate for further clinical exploration.
In addition to its neurological applications, 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride has shown potential in the field of oncology. Preclinical studies suggest that this compound may inhibit the growth of certain types of cancer cells by targeting specific signaling pathways. These findings have sparked interest in exploring its use as a chemotherapeutic agent or as part of combination therapies to enhance treatment efficacy.
The structural uniqueness of MPEP dihydrochloride also lends itself to investigations in other therapeutic areas, such as pain management and inflammation. Its ability to interact with multiple receptor systems provides a foundation for understanding its broad pharmacological profile and opens avenues for repurposing it in diverse medical contexts.
From a chemical standpoint, the compound's stability and solubility properties are critical factors influencing its pharmacokinetics and bioavailability. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize these properties and optimize formulation strategies for drug delivery systems.
In conclusion, 4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride, with CAS number 1219980-69-4, represents a significant advancement in medicinal chemistry. Its versatile structure and promising therapeutic potential underscore the importance of continued research into its mechanisms of action, safety profiles, and clinical applications. As scientific understanding evolves, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic domains.
1219980-69-4 (4-Methyl-1-2-(2-piperidinyl)ethylpiperidinedihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)